Cas no 1343015-17-7 (4-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine)

4-(3-tert-Butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine is a structurally unique triazole derivative with potential applications in pharmaceutical and agrochemical research. The compound features a tert-butyl-substituted triazole core linked to a branched aliphatic amine, offering steric hindrance and enhanced stability. Its tertiary butyl group may improve lipophilicity, while the amine functionality provides a reactive site for further derivatization. This molecular architecture suggests utility as an intermediate in drug discovery, particularly for targeting enzyme inhibition or receptor modulation. The compound's stability under physiological conditions and synthetic versatility make it a promising candidate for exploratory studies in medicinal chemistry and crop protection. Further research is required to fully elucidate its pharmacological or pesticidal properties.
4-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine structure
1343015-17-7 structure
Product Name:4-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine
CAS No:1343015-17-7
MF:C12H24N4
MW:224.345762252808
CID:6387625
PubChem ID:62720894
Update Time:2025-10-31

4-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine
    • EN300-1016691
    • 1343015-17-7
    • Inchi: 1S/C12H24N4/c1-11(2,3)10-14-9(16(6)15-10)7-8-12(4,5)13/h7-8,13H2,1-6H3
    • InChI Key: NEFXZFBKKPBMPR-UHFFFAOYSA-N
    • SMILES: N1(C)C(CCC(C)(C)N)=NC(C(C)(C)C)=N1

Computed Properties

  • Exact Mass: 224.20009678g/mol
  • Monoisotopic Mass: 224.20009678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 56.7Ų

4-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1016691-0.05g
4-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine
1343015-17-7 95%
0.05g
$1056.0 2023-10-28
Enamine
EN300-1016691-0.1g
4-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine
1343015-17-7 95%
0.1g
$1106.0 2023-10-28
Enamine
EN300-1016691-0.25g
4-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine
1343015-17-7 95%
0.25g
$1156.0 2023-10-28
Enamine
EN300-1016691-0.5g
4-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine
1343015-17-7 95%
0.5g
$1207.0 2023-10-28
Enamine
EN300-1016691-1.0g
4-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine
1343015-17-7
1g
$1256.0 2023-05-23
Enamine
EN300-1016691-2.5g
4-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine
1343015-17-7 95%
2.5g
$2464.0 2023-10-28
Enamine
EN300-1016691-5.0g
4-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine
1343015-17-7
5g
$3645.0 2023-05-23
Enamine
EN300-1016691-10.0g
4-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine
1343015-17-7
10g
$5405.0 2023-05-23
Enamine
EN300-1016691-1g
4-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine
1343015-17-7 95%
1g
$1256.0 2023-10-28
Enamine
EN300-1016691-5g
4-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine
1343015-17-7 95%
5g
$3645.0 2023-10-28

Additional information on 4-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine

4-(3-tert-Butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine: An Overview of a Promising Compound

4-(3-tert-Butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine (CAS No. 1343015-17-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

4-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine is a small molecule with a molecular formula of C13H23N5. The compound features a 1,2,4-triazole ring substituted with a tert-butyl and a methyl group, along with a 2-methylbutan-2-amine moiety. The presence of these functional groups imparts specific chemical and physical properties to the molecule. The compound is typically synthesized through multi-step organic reactions involving the formation of the triazole ring and subsequent functional group modifications.

The chemical structure of 4-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine has been extensively characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These techniques provide detailed insights into the molecular structure and confirm the identity of the compound. The solubility and stability of the compound in different solvents have also been studied to optimize its use in various applications.

Synthesis Methods

The synthesis of 4-(3-tert-butyl-1-methyl-1H-1,2,4-triazol-5-yl)-2-methylbutan-2-amine typically involves several steps. One common approach is to start with the formation of the 1,2,4-triazole ring using a Huisgen 1,3-dipolar cycloaddition reaction between an azide and an alkyne. This reaction is often catalyzed by copper(I) salts to enhance the yield and selectivity. Subsequently, the tert-butyl and methyl groups are introduced through substitution reactions or direct synthesis methods.

The final step involves the formation of the 2-methylbutan-2-amine moiety through an amine coupling reaction. Various coupling agents such as HATU (O-(7-Azabenzotriazol-1-yloxy)tris(pyrrolidino)phosphonium hexafluorophosphate) or EDC (N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride) can be used to facilitate this reaction. The overall synthetic route is designed to be efficient and scalable for large-scale production.

Biological Activities

4-(3-Tert-butyl-1-methyl-1H-1,2,4-triazol-5-y l)-2-methylbutan - 2 - amine has shown promising biological activities in various preclinical studies. One of its key applications is as a potential therapeutic agent for neurological disorders. Research has demonstrated that the compound can modulate specific neurotransmitter systems in the brain, making it a candidate for treating conditions such as anxiety disorders and depression.

In addition to its neurological effects, 4-(3-t e r t - b u t y l - 1 - m e t h y l - 1 H - 1 , 2 , 4 - t r i a z o l - 5 - y l ) - 2 - m e t h y l b u t a n - 2 - amine has also been investigated for its anti-inflammatory properties. Studies have shown that it can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-beta, suggesting its potential use in treating inflammatory diseases.

Clinical Trials and Research Advancements

The therapeutic potential of 4-(3-t e r t - b u t y l - 1 - m e t h y l - 1 H - 1 , 2 , 4 - t r i a z o l - 5 - y l ) - 2 - m e t h y l b u t a n - 2 - amine has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results in terms of safety profiles and pharmacokinetic properties. These trials have provided valuable insights into the dosing regimens and potential side effects associated with the compound.

Ongoing research is focused on optimizing the formulation and delivery methods of 4-(3-t e r t - b u t y l - 1 - m e t h y l - 1 H - 1 , 2 , 4 - t r i a z o l - 5 - y l ) - 2 - m e t h y l b u t a n - 2 - amine. Novel drug delivery systems such as nanoparticles and liposomes are being explored to enhance its bioavailability and target-specific delivery. These advancements are expected to improve the therapeutic outcomes and reduce side effects associated with conventional administration methods.

Conclusion

4-(3-t e r t-b u t y l – 1 – m e th yl – 1 H – 1 , 2 , – triazol – – yl ) – methyl butan – amine (CAS No. ) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.